2-N-(3,3-diphenylpropyl)-4-nitrobenzene-1,2-diamine

• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 2-N-(3,3-diphenylpropyl)-4-nitrobenzene-1,2-diamine
• InChI: InChI=1S/C21H21N3O2/c22-20-12-11-18(24(25)26)15-21(20)23-14-13-19(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-12,15,19,23H,13-14,22H2
• InChI Key: CAASLCJLNOASEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CCNC2=C(C=CC(=C2)[N+](=O)[O-])N)C3=CC=CC=C3

Description

2-N-(3,3-diphenylpropyl)-4-nitrobenzene-1,2-diamine is an organic compound with a complex structure that includes a nitro group and a diamine functionality

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-N-(3,3-diphenylpropyl)-4-nitrobenzene-1,2-diamine typically involves multiple steps. One common method includes the reaction of 3,3-diphenylpropylamine with 4-nitrobenzene-1,2-diamine under specific conditions. The reaction may require a catalyst and controlled temperature to ensure the desired product is obtained with high yield .

Industrial Production Methods

Industrial production of this compound can be achieved through optimized synthetic routes that allow for large-scale production. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-N-(3,3-diphenylpropyl)-4-nitrobenzene-1,2-diamine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine group under specific conditions.

Reduction: The compound can be reduced to form different amine derivatives.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen gas for reduction, oxidizing agents like potassium permanganate, and electrophiles for substitution reactions. The conditions often involve controlled temperatures and the use of solvents like methanol or chloroform .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group can yield various amine derivatives, while substitution reactions can introduce different functional groups onto the aromatic ring .

Scientific Research Applications

2-N-(3,3-diphenylpropyl)-4-nitrobenzene-1,2-diamine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor to pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-N-(3,3-diphenylpropyl)-4-nitrobenzene-1,2-diamine involves its interaction with specific molecular targets. The nitro group can participate in redox reactions, while the diamine functionality can form hydrogen bonds with biological molecules. These interactions can influence various biochemical pathways and cellular processes .

Comparison with Similar Compounds

Similar Compounds

N-(3,3-diphenylpropyl)acetamide: Similar structure but with an acetamide group instead of a nitro group.

N-(3,3-diphenylpropyl)amine: Lacks the nitro group and has different chemical properties.

4-nitrobenzene-1,2-diamine: Similar aromatic structure but without the diphenylpropyl group.